Cas no 1215561-07-1 (N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]-4-methylbenzamide hydrochloride)

• Product Name: N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]-4-methylbenzamide hydrochloride
• CAS No: 1215561-07-1
• MF: C₂₁H₂₆ClN₃O₃S
• MW: 435.967442989349
• CID: 5508200
• Update Time: 2025-05-20

N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]-4-methylbenzamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]-4-methylbenzamide:hydrochloride
• N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]-4-methylbenzamide hydrochloride

• Inchi： 1S/C21H25N3O3S.ClH/c1-14-6-8-15(9-7-14)20(25)24(13-12-23(2)3)21-22-18-16(26-4)10-11-17(27-5)19(18)28-21;/h6-11H,12-13H2,1-5H3;1H
• InChI Key： ZYGKHMVZQLNXKZ-UHFFFAOYSA-N
• SMILES： C(N(C1=NC2=C(OC)C=CC(OC)=C2S1)CCN(C)C)(=O)C1=CC=C(C)C=C1.[H]Cl

Additional information on N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]-4-methylbenzamide hydrochloride

N-(4,7-Dimethoxy-1,3-Benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]-4-methylbenzamide Hydrochloride: A Comprehensive Overview

The compound N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]-4-methylbenzamide hydrochloride (CAS No. 1215561-07-1) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzothiazole derivatives, which have garnered considerable attention in recent years due to their unique structural features and versatile functionalities. The molecule's structure incorporates a benzothiazole ring system, which is known for its aromatic stability and ability to participate in various chemical reactions. The presence of methoxy groups at positions 4 and 7 of the benzothiazole ring further enhances its electronic properties, making it a valuable substrate for synthetic chemistry.

Recent studies have highlighted the importance of benzothiazole derivatives in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The benzothiazole core in this compound serves as a scaffold for attaching various functional groups, enabling the modulation of pharmacokinetic properties such as solubility and bioavailability. The substitution pattern on the benzothiazole ring plays a crucial role in determining the compound's reactivity and selectivity in biological systems. For instance, the methoxy groups at positions 4 and 7 not only stabilize the aromatic system but also provide sites for further functionalization.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the benzothiazole ring. This is followed by the introduction of methoxy groups at specific positions through nucleophilic aromatic substitution or other suitable methods. The subsequent attachment of the dimethylaminoethyl group and the 4-methylbenzamide moiety requires precise control over reaction conditions to ensure high yields and product purity. Recent advancements in catalytic methods and green chemistry have made these transformations more efficient and environmentally friendly.

In terms of applications, this compound exhibits promising properties in the field of medicinal chemistry. Its ability to act as a template for constructing bioactive molecules has been demonstrated in several research studies. For example, researchers have explored its potential as an inhibitor of certain enzymes involved in inflammatory pathways. The compound's hydrochloride salt form is particularly advantageous for pharmaceutical applications due to its improved solubility and stability.

Moreover, the dimethylaminoethyl group attached to the molecule contributes to its amphipathic nature, which is beneficial for enhancing membrane permeability. This feature makes it a candidate for drug delivery systems targeting specific tissues or organs. Recent studies have also investigated its potential as a prodrug precursor, where controlled release mechanisms can be employed to optimize therapeutic outcomes.

The structural complexity of this compound necessitates advanced analytical techniques for characterization. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are commonly employed to confirm its molecular structure and purity. These methods provide critical insights into the spatial arrangement of atoms and functional groups, which are essential for understanding its reactivity and biological behavior.

In conclusion, N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]-4-methylbenzamide hydrochloride represents a cutting-edge molecule with diverse applications in synthetic chemistry and drug development. Its unique structural features and functional groups make it a valuable tool for researchers seeking to design novel bioactive compounds. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern medicine.